Cas no 2751603-55-9 ((1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride)

• Product Name: (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride
• CAS No: 2751603-55-9
• MF: C₁₀H₂₀Cl₂N₂O₂
• MW: 271.184000968933
• CID: 5327892
• Update Time: 2025-06-28

(1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5444304429
• (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride
• (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride

• Inchi： 1S/C10H18N2O2.2ClH/c1-11-2-4-12(5-3-11)9-6-8(7-9)10(13)14;;/h8-9H,2-7H2,1H3,(H,13,14);2*1H
• InChI Key： ORKZDVVBTGPNSM-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CC(C1)N1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 43.8

Additional information on (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride

Introduction to (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride (CAS No. 2751603-55-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, with the CAS number 2751603-55-9, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known for their versatility in drug design and has been the subject of extensive research in recent years.

The molecular structure of (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride features a cyclobutane ring substituted with a piperazine moiety at the 3-position and a carboxylic acid group at the 1-position. The presence of the chiral centers at the 1 and 3 positions (1S,3S configuration) makes this compound an interesting candidate for further investigation. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The piperazine group in (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in the design of drugs targeting neurological disorders. Furthermore, the cyclobutane ring introduces rigidity to the molecule, which can influence its binding affinity and selectivity.

One of the most promising areas of research involving this compound is its potential application in treating neurological and psychiatric disorders. Piperazine derivatives have been widely studied for their effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The unique stereochemistry of (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride suggests that it may have a distinct profile compared to other piperazine-based drugs currently on the market.

Recent studies have demonstrated that this compound exhibits potent activity against certain enzymes and receptors involved in neurotransmitter pathways. For instance, research has shown that it can modulate the activity of monoamine oxidase (MAO) enzymes, which are responsible for breaking down neurotransmitters like serotonin and dopamine. By inhibiting these enzymes, (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride may help to increase levels of these critical neurotransmitters in the brain.

In addition to its potential as a monoamine oxidase inhibitor, this compound has also shown promise as a scaffold for further drug development. Medicinal chemists have been exploring ways to modify its structure to enhance its pharmacological properties while maintaining its favorable characteristics. The cyclobutane ring provides a stable core around which various functional groups can be introduced without compromising overall molecular integrity.

The synthesis of (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride presents several challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is crucial for biological activity.

Ongoing research is focused on understanding the mechanisms by which this compound interacts with biological targets at a molecular level. By elucidating these interactions, scientists hope to identify new therapeutic applications and optimize existing ones. Computational modeling and high-throughput screening are being used to accelerate the discovery process and identify potential lead compounds for further development.

The pharmaceutical industry is increasingly recognizing the value of innovative compounds like (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride. Its unique structural features and potential therapeutic benefits make it an attractive candidate for clinical trials targeting neurological disorders. As research continues to uncover new insights into its pharmacology, this compound may play an important role in future treatments.

In conclusion, (1S,3S)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride (CAS No. 2751603-55-9) represents a significant advancement in medicinal chemistry. Its distinctive molecular architecture and promising biological activities position it as a valuable tool for both academic research and drug development. As scientists delve deeper into understanding its potential applications, this compound is poised to make meaningful contributions to healthcare.